![molecular formula C17H23N3O3S B2877411 1-(2-Ethoxyphenyl)sulfonyl-3-(1-methylpyrazol-4-yl)piperidine CAS No. 2319847-07-7](/img/structure/B2877411.png)
1-(2-Ethoxyphenyl)sulfonyl-3-(1-methylpyrazol-4-yl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-Ethoxyphenyl)sulfonyl-3-(1-methylpyrazol-4-yl)piperidine, also known as SM-406, is a small molecule inhibitor of multiple anti-apoptotic proteins. It has been shown to induce apoptosis in a variety of cancer cell lines and has potential as a therapeutic agent for cancer treatment.
Mechanism of Action
1-(2-Ethoxyphenyl)sulfonyl-3-(1-methylpyrazol-4-yl)piperidine inhibits several anti-apoptotic proteins, including Bcl-2, Bcl-xL, Mcl-1, and Bfl-1. These proteins are overexpressed in many cancer cells and protect them from apoptosis. By inhibiting these proteins, 1-(2-Ethoxyphenyl)sulfonyl-3-(1-methylpyrazol-4-yl)piperidine induces apoptosis in cancer cells. 1-(2-Ethoxyphenyl)sulfonyl-3-(1-methylpyrazol-4-yl)piperidine has also been shown to inhibit autophagy, a process that cancer cells use to survive under stress conditions.
Biochemical and Physiological Effects:
1-(2-Ethoxyphenyl)sulfonyl-3-(1-methylpyrazol-4-yl)piperidine has been shown to induce apoptosis in cancer cells in vitro and in vivo. It has also been shown to sensitize cancer cells to chemotherapy and radiation therapy. In addition, 1-(2-Ethoxyphenyl)sulfonyl-3-(1-methylpyrazol-4-yl)piperidine has potential as a treatment for autoimmune diseases and inflammatory disorders. However, the biochemical and physiological effects of 1-(2-Ethoxyphenyl)sulfonyl-3-(1-methylpyrazol-4-yl)piperidine on normal cells and tissues are not fully understood.
Advantages and Limitations for Lab Experiments
One advantage of 1-(2-Ethoxyphenyl)sulfonyl-3-(1-methylpyrazol-4-yl)piperidine is its specificity for anti-apoptotic proteins. This allows for targeted inhibition of cancer cells without affecting normal cells. Another advantage is its potential as a sensitizer for chemotherapy and radiation therapy. However, one limitation of 1-(2-Ethoxyphenyl)sulfonyl-3-(1-methylpyrazol-4-yl)piperidine is its low solubility, which can affect its effectiveness in some experiments. Another limitation is its potential toxicity to normal cells and tissues, which needs to be further evaluated.
Future Directions
For research on 1-(2-Ethoxyphenyl)sulfonyl-3-(1-methylpyrazol-4-yl)piperidine include the development of more effective synthesis methods and the evaluation of its potential as a therapeutic agent for cancer treatment and autoimmune diseases. Further studies are needed to determine the optimal dosage and administration of 1-(2-Ethoxyphenyl)sulfonyl-3-(1-methylpyrazol-4-yl)piperidine and its potential toxicity to normal cells and tissues. In addition, the biochemical and physiological effects of 1-(2-Ethoxyphenyl)sulfonyl-3-(1-methylpyrazol-4-yl)piperidine on normal cells and tissues need to be further investigated.
Synthesis Methods
The synthesis of 1-(2-Ethoxyphenyl)sulfonyl-3-(1-methylpyrazol-4-yl)piperidine involves several steps, starting with the reaction of 1-(2-ethoxyphenyl)sulfonyl chloride with 1-methylpyrazole to form 1-(2-ethoxyphenyl)sulfonyl-3-(1-methylpyrazol-4-yl)piperidine intermediate. The intermediate is then reacted with sodium hydride and 1-bromo-3-chloropropane to form the final product, 1-(2-Ethoxyphenyl)sulfonyl-3-(1-methylpyrazol-4-yl)piperidine. The synthesis method has been described in detail in several research articles.
Scientific Research Applications
1-(2-Ethoxyphenyl)sulfonyl-3-(1-methylpyrazol-4-yl)piperidine has been extensively studied for its potential as a therapeutic agent for cancer treatment. It has been shown to induce apoptosis in a variety of cancer cell lines, including leukemia, lymphoma, breast, lung, prostate, and colon cancer cells. 1-(2-Ethoxyphenyl)sulfonyl-3-(1-methylpyrazol-4-yl)piperidine has also been shown to sensitize cancer cells to chemotherapy and radiation therapy. In addition, 1-(2-Ethoxyphenyl)sulfonyl-3-(1-methylpyrazol-4-yl)piperidine has potential as a treatment for autoimmune diseases and inflammatory disorders.
properties
IUPAC Name |
1-(2-ethoxyphenyl)sulfonyl-3-(1-methylpyrazol-4-yl)piperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O3S/c1-3-23-16-8-4-5-9-17(16)24(21,22)20-10-6-7-14(13-20)15-11-18-19(2)12-15/h4-5,8-9,11-12,14H,3,6-7,10,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMNMSBASUVPOKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1S(=O)(=O)N2CCCC(C2)C3=CN(N=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-ethoxybenzenesulfonyl)-3-(1-methyl-1H-pyrazol-4-yl)piperidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.